4-amino-N-benzyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide

• IUPAC Name: 4-amino-N-benzyl-3-phenyl-2-sulfanylidene-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C17H15N3OS2/c18-15-14(16(21)19-11-12-7-3-1-4-8-12)23-17(22)20(15)13-9-5-2-6-10-13/h1-10H,11,18H2,(H,19,21)
• InChI Key: OEVZPPUOOMVSGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=C(N(C(=S)S2)C3=CC=CC=C3)N
• Molecular Formula: C17H15N3OS2
• Molecular Weight: 341.5 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 4-amino-N-benzyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide often involves complex organic reactions. For instance, thiophene derivatives have been synthesized using reactions starting from compounds like 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide, showcasing the intricate processes involved in creating such molecules (Amr et al., 2010). Similarly, the use of 4-amino-2,1,3-benzothiadiazole as a directing group for C-H activation in carboxamide systems demonstrates the complexity and innovation in the synthesis methods of related compounds (Reddy et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds similar to this compound is often confirmed through various spectroscopic techniques such as IR, 1H NMR, and MS, along with elemental analysis. These techniques provide detailed information about the molecular framework and functional groups present in the compound, contributing to a comprehensive understanding of its chemical nature.

Chemical Reactions and Properties

Compounds like this compound participate in various chemical reactions due to their active functional groups. For example, the reaction between potassium ethoxide and 3-amino-4-benzoylfurazan leading to the formation of 5-phenyl-1,2,4-oxadiazole-3-carboxamide highlights the reactivity of such compounds and their potential to undergo transformation into different chemical structures (Viterbo et al., 1980).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.

Future Directions

Thiazole derivatives, including this compound, continue to be an area of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on the design and development of new compounds related to this scaffold to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.